Cas no 1806-54-8 (Phosphoric acid,trioctyl ester)

• Product Name: Phosphoric acid,trioctyl ester
• CAS No: 1806-54-8
• MF: C₂₄H₅₁O₄P
• MW: 434.633109331131
• CID: 151701
• PubChem ID: 15733
• Update Time: 2025-04-19

Phosphoric acid,trioctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,trioctyl ester
• trioctyl phosphate
• tri-n-Octylphosphate
• Tris(n-octyl) phosphate
• tri-n-octyl
• Octyl phosphate
• tri-n-octyl phosphate
• phosphoric acid trioctyl ester
• AKOS015899269
• SCHEMBL37521
• CCRIS 4886
• EINECS 217-305-1
• Phosphoric acid, trioctyl ester
• 1806-54-8
• UNII-0LV8VW3YJZ
• DTXSID6026246
• 0LV8VW3YJZ
• AI3-05904
• NS00021772

• MDL： MFCD00015352
• Inchi： 1S/C24H51O4P/c1-4-7-10-13-16-19-22-26-29(25,27-23-20-17-14-11-8-5-2)28-24-21-18-15-12-9-6-3/h4-24H2,1-3H3
• InChI Key： WVPGXJOLGGFBCR-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCCC)(OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 434.35273
• Monoisotopic Mass: 434.35249710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: Colorless or light yellow transparent liquid.
• Density: 0.928
• Melting Point: -73.8°C
• Boiling Point: 230.5°C
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 44.76
• Solubility: It is miscible with ethanol \ ether \ acetone \ benzene